Cas no 2228577-16-8 (4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol)
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol
- EN300-1933674
- 2228577-16-8
-
- Inchi: 1S/C9H10BrClO3/c1-14-9-3-6(10)5(2-7(9)12)8(13)4-11/h2-3,8,12-13H,4H2,1H3
- InChI Key: LJEBSMSNBGHBCX-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1C(CCl)O)O)OC
Computed Properties
- Exact Mass: 279.95018g/mol
- Monoisotopic Mass: 279.95018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.7Ų
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1933674-0.05g |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol |
2228577-16-8 | 0.05g |
$948.0 | 2023-09-17 | ||
| Enamine | EN300-1933674-0.1g |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol |
2228577-16-8 | 0.1g |
$993.0 | 2023-09-17 | ||
| Enamine | EN300-1933674-0.25g |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol |
2228577-16-8 | 0.25g |
$1038.0 | 2023-09-17 | ||
| Enamine | EN300-1933674-0.5g |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol |
2228577-16-8 | 0.5g |
$1084.0 | 2023-09-17 | ||
| Enamine | EN300-1933674-1.0g |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol |
2228577-16-8 | 1g |
$1129.0 | 2023-05-31 | ||
| Enamine | EN300-1933674-2.5g |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol |
2228577-16-8 | 2.5g |
$2211.0 | 2023-09-17 | ||
| Enamine | EN300-1933674-5.0g |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol |
2228577-16-8 | 5g |
$3273.0 | 2023-05-31 | ||
| Enamine | EN300-1933674-10.0g |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol |
2228577-16-8 | 10g |
$4852.0 | 2023-05-31 | ||
| Enamine | EN300-1933674-1g |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol |
2228577-16-8 | 1g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1933674-5g |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol |
2228577-16-8 | 5g |
$3273.0 | 2023-09-17 |
4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol
Recent Advances in the Study of 4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol (CAS: 2228577-16-8)
The compound 4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol (CAS: 2228577-16-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol serves as a crucial building block for the development of antimicrobial agents. The researchers utilized a multi-step synthetic pathway to modify the compound, resulting in derivatives with enhanced activity against drug-resistant bacterial strains.
In addition to its antimicrobial potential, emerging research suggests that this compound may have applications in oncology. A preclinical study conducted by researchers at the National Cancer Institute found that structurally optimized derivatives of 4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol exhibited promising inhibitory effects on specific cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve modulation of key signaling pathways related to cell proliferation and apoptosis.
The compound's unique chemical structure, featuring both bromo and chloro substituents along with a phenolic hydroxyl group, contributes to its diverse reactivity and biological activity. Recent computational chemistry studies have provided insights into the molecular interactions between this compound and various biological targets, offering a foundation for rational drug design approaches.
From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing 4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol. A 2024 publication in Organic Process Research & Development described a novel catalytic system that significantly improves the yield and purity of the compound while reducing environmental impact through greener synthetic protocols.
As research continues, the pharmacological profile of this compound and its derivatives is becoming increasingly well-characterized. Current investigations are exploring its potential as a scaffold for developing new classes of anti-inflammatory and neuroprotective agents. The compound's ability to modulate oxidative stress pathways has been particularly noteworthy in recent neurological disorder models.
In conclusion, 4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol (CAS: 2228577-16-8) represents a versatile and promising chemical entity in medicinal chemistry research. The growing body of evidence supporting its diverse biological activities, coupled with advances in synthetic methodologies, positions this compound as a valuable tool for future drug discovery efforts. Continued research is expected to further elucidate its therapeutic potential and expand its applications in addressing unmet medical needs.
2228577-16-8 (4-bromo-5-(2-chloro-1-hydroxyethyl)-2-methoxyphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)